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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclohexane

Cat. No.: B3058953

Essential Safety and Handling Guide for 1-
Bromo-1-methylcyclohexane

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-1-methylcyclohexane (CAS No. 931-77-1), tailored for research, scientific, and drug
development professionals. Adherence to these procedures is essential for ensuring laboratory
safety and minimizing risks.

Hazard Summary

1-Bromo-1-methylcyclohexane is a chemical compound that requires careful handling due to
its potential health effects. It is known to cause skin and serious eye irritation, and may also
lead to respiratory irritation.[1][2] Some data also suggests it may cause an allergic skin
reaction.[2]

Hazard Statement GHS Classification
H315: Causes skin irritation Skin corrosion/irritation (Category 2)
H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

) S Specific target organ toxicity, single exposure
H335: May cause respiratory irritation ) o
(Category 3), Respiratory tract irritation

H317: May cause an allergic skin reaction Sensitization, Skin (Category 1)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3058953?utm_src=pdf-interest
https://www.benchchem.com/product/b3058953?utm_src=pdf-body
https://www.benchchem.com/product/b3058953?utm_src=pdf-body
https://www.benchchem.com/product/b3058953?utm_src=pdf-body
https://aksci.com/sds/7877CT_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-1-methylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-1-methylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)
Recommendations

Appropriate PPE is mandatory to prevent exposure when handling 1-Bromo-1-

methylcyclohexane. The selection of PPE should be based on the specific laboratory task

being performed.

Task EyelFace Hand Body Respiratory
as
Protection Protection Protection Protection
Tightly fitting Chemical- Lab coat or Use in a well-
Routine Handling  safety goggles resistant gloves chemical- ventilated area or

& Dispensing with side-shields.  (e.g., Nitrile, resistant apron. chemical fume
[3] Neoprene).[4] [5][6] hood.[1]
Air-purifying
] Inner and outer ) respirator with
Face shield and ) Chemical- )
) chemical- ) ) appropriate
Spill Cleanup safety goggles. ) resistant suit or )
resistant gloves. cartridges or
[7] coveralls.[7]
[7] SCBA for large
spills.[7]
Full face-piece Totally -
Positive

Emergency (e.g.,
Fire)

self-contained
breathing
apparatus
(SCBA).[7]

Chemical-

resistant gloves.

[7]

encapsulated
chemical- and
vapor-protective
suit.[7]

pressure, full
face-piece
SCBA.[7]

Experimental Protocol: Safe Handling and Disposal

Workflow

1. Preparation and Engineering Controls:

e Ensure a well-ventilated work area, preferably a certified chemical fume hood.[1]

» Verify that an eyewash station and safety shower are readily accessible.[1]
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Prepare all necessary equipment and reagents before handling the chemical.
Inspect all PPE for integrity before use.[3]
. Handling Procedure:
Don the appropriate PPE as specified in the table above.
Avoid direct contact with skin, eyes, and clothing.[1]
Avoid inhaling vapors or mists.[1]
Handle with care to prevent spills.
Keep the container tightly closed when not in use.[1]
. Post-Handling:
Wash hands thoroughly with soap and water after handling.[1]
Remove and properly store or dispose of contaminated PPE.
Clean the work area to remove any residual contamination.
. Spill Response:
Evacuate the immediate area in case of a large spill.
Remove all sources of ignition.[1]
Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[1]
Collect the absorbed material into a suitable, labeled container for disposal.[1]
Ventilate the area and wash the spill site after material pickup is complete.

. Disposal:
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» Dispose of 1-Bromo-1-methylcyclohexane and any contaminated materials as hazardous
waste.[1]

» Disposal should be carried out by a licensed chemical destruction facility, potentially through
controlled incineration with flue gas scrubbing.[3]

e Do not allow the chemical to enter drains, sewers, or waterways.[1][3]
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Safe Handling Workflow for 1-Bromo-1-methylcyclohexane
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Caption: Workflow for the safe handling of 1-Bromo-1-methylcyclohexane.
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Hazard-PPE Relationship for 1-Bromo-1-methylcyclohexane
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Caption: Relationship between hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Bromo-1-
methylcyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3058953#personal-protective-equipment-for-
handling-1-bromo-1-methylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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